Cas no 1209884-93-4 (N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 1209884-93-4
• MF: C₂₂H₁₈N₂O₅
• MW: 390.388725757599
• CID: 6489623
• PubChem ID: 45511786
• Update Time: 2025-07-02

N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• N-{[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl}-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• N-[[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl]-2-methyl-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• N-((5-(benzofuran-2-yl)isoxazol-3-yl)methyl)-3-methyl-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
• F2493-3463
• AKOS024652475
• 1209884-93-4

• Inchi： 1S/C22H18N2O5/c1-13-21(28-18-9-5-4-8-17(18)26-13)22(25)23-12-15-11-20(29-24-15)19-10-14-6-2-3-7-16(14)27-19/h2-11,13,21H,12H2,1H3,(H,23,25)
• InChI Key： ZHAXFHKTKJBSFI-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OC(C)C1C(NCC1C=C(C2=CC3C=CC=CC=3O2)ON=1)=O

Computed Properties

• Exact Mass: 390.12157168g/mol
• Monoisotopic Mass: 390.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 86.7Ų

Additional information on N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide

Comprehensive Analysis of N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 1209884-93-4)

The compound N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide, identified by its CAS No. 1209884-93-4, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a benzofuran moiety with a 1,2-oxazole ring and a dihydrobenzodioxine scaffold, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and targeted therapy. N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide aligns with this trend, as its structural features suggest high selectivity and affinity for certain protein targets. This has led to increased searches for "benzofuran derivatives in drug discovery" and "oxazole-based therapeutics," reflecting the growing interest in this compound class.

The synthesis of CAS No. 1209884-93-4 involves multi-step organic reactions, including cyclization and amide coupling, which are critical for achieving its complex architecture. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for verifying its purity and structural integrity. These methods are frequently searched by chemists and researchers looking for "how to characterize benzodioxine compounds" or "analytical validation of heterocyclic amides."

Beyond its synthetic challenges, N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide has shown intriguing pharmacokinetic properties in preclinical studies. Its lipophilicity and metabolic stability are key factors under investigation, as they influence its bioavailability and therapeutic efficacy. These attributes are often queried in searches like "optimizing drug-like properties of benzofuran analogs" or "improving half-life of oxazole-containing drugs."

The compound's potential applications extend to neurodegenerative diseases and inflammatory disorders, areas where current treatments remain limited. Its ability to interact with specific receptors or enzymes in these pathways has sparked interest in "benzodioxine carboxamides as anti-inflammatory agents" and "oxazole derivatives for CNS targeting." Such queries highlight the intersection of chemistry and biology in modern drug development.

From a commercial perspective, CAS No. 1209884-93-4 is available through specialized chemical suppliers, often listed under categories like "research-grade heterocycles" or "pharmaceutical intermediates." Its pricing and availability are influenced by factors such as synthetic complexity and market demand, topics frequently explored in searches like "cost-effective synthesis of benzofuran-oxazole hybrids."

In conclusion, N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide represents a compelling example of how structural diversity in organic chemistry can lead to biologically relevant molecules. Its study not only advances scientific knowledge but also addresses pressing medical needs, making it a focal point for both academic and industrial research. As interest in personalized medicine and targeted drug design grows, compounds like this will undoubtedly play a pivotal role in shaping the future of therapeutics.